4-(Triethylsilyloxy)cyclohexanone

• Molecular Formula: C12H24O2Si
• Molecular Weight: 228.40 g/mol
• IUPAC Name: 4-triethylsilyloxycyclohexan-1-one
• InChI: InChI=1S/C12H24O2Si/c1-4-15(5-2,6-3)14-12-9-7-11(13)8-10-12/h12H,4-10H2,1-3H3
• InChI Key: KWQZDWYVRNCQFD-UHFFFAOYSA-N
• Canonical SMILES: CC[Si](CC)(CC)OC1CCC(=O)CC1

Description

4-(Triethylsilyloxy)cyclohexanone is a useful research compound. Its molecular formula is C12H24O2Si and its molecular weight is 228.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

6.1 mg (0.02 mmol) of sodium 2-iodobenzenesulfonate prepared by Preparation Example 4, 0.49 g (0.8 mmol) of powdered Oxone (registered trademark), 0.5 g (3.5 mmol) of anhydrous sodium sulfate and 230 mg (1 mmol) of 4-(triethylsilyloxy)cyclohexanol were added to 5 ml of ethyl acetate, and the mixture was heated at 70° C. while being stirred under a nitrogen for eight hours. The later treatment was carried out in the same way as in Example 1, and then 4-(triethylsilyloxy)cyclohexanone was obtained. The yield of the obtained 4-(triethylsilyl oxy)cyclohexanone was determined and the result is shown in Table 2. (Yield 74%)